Cas no 2680844-93-1 (tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate
• CAS No: 2680844-93-1
• MF: C₁₁H₁₆BrNO₂S
• MW: 306.219241142273
• CID: 5635673
• PubChem ID: 165924608
• Update Time: 2025-06-26

tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680844-93-1
• EN300-28291452
• tert-butyl N-[2-(5-bromothiophen-3-yl)ethyl]carbamate
• tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate

• Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-5-4-8-6-9(12)16-7-8/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： YVDIHIJVZOOAAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.00851g/mol
• Monoisotopic Mass: 305.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate

tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate, also known by its CAS number 2680844-93-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate is characterized by a thiophene ring substituted with a bromine atom at the 5-position and an ethylcarbamate group attached to the nitrogen atom. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties. The presence of the bromine substituent introduces additional functionality, making this compound versatile for various chemical transformations. The ethylcarbamate group further enhances the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of thiophene derivatives like tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers and organic semiconductors. The bromine substituent plays a crucial role in modulating the electronic properties of the compound, making it suitable for applications in electronics and optoelectronics.

In terms of synthesis, tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 5-bromothiophenol with an appropriate ethylcarbamate derivative under basic conditions. The choice of synthesis method depends on the desired purity and scale of production.

The compound's solubility properties are another area of interest. Due to the presence of both polar (thiophene ring) and non-polar (tert-butyl group) moieties, tert-butyl N-2-(5-bromothiophen-3-yl)ethylcarbamate exhibits a balance between solubility in organic solvents and compatibility with aqueous systems. This makes it suitable for use in various chemical processes, including catalysis and polymerization.

Recent research has also focused on the biological activity of thiophene derivatives like tert-butyl N-2-(5-bromothiophen-3